Cas no 1196152-87-0 (3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde)

3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde structure
1196152-87-0 structure
Product Name:3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde
CAS No:1196152-87-0
MF:C4HF3N2O2
MW:166.058151006699
CID:2616531
PubChem ID:55264565
Update Time:2025-04-21

3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde
    • AB62827
    • 1196152-87-0
    • SCHEMBL6633970
    • 3-(Trifluoromethyl)-1,2,4-oxadiazole-5-carboxaldehyde
    • 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(trifluoromethyl)-
    • AKOS006306803
    • DTXSID401212030
    • Inchi: 1S/C4HF3N2O2/c5-4(6,7)3-8-2(1-10)11-9-3/h1H
    • InChI Key: RJBNATIWUPQHKP-UHFFFAOYSA-N
    • SMILES: FC(C1=NOC(C=O)=N1)(F)F

Computed Properties

  • Exact Mass: 165.99901177Da
  • Monoisotopic Mass: 165.99901177Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56Ų
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.